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Einleitung

Diese Anwendungshinweise bieten detaillierte Informationen und Protokolle fur Forscher,
Wissenschatftler und Fachleute in der Arzneimittelentwicklung zur Verwendung von
Gibberellinen zur Uberwindung der Samenruhe. Ein zentraler Punkt dieser Hinweise ist die
Klarung der Rolle verschiedener Gibberelline, insbesondere des Gibberellin A8 (GAS).

Gibberelline (GAs) sind eine Klasse von Phytohormonen, die entscheidende Prozesse im
Pflanzenwachstum und in der Entwicklung regulieren, einschliel3lich der Samenkeimung, des
Streckungswachstums und der Blitenbildung.[1][2] Sie spielen eine wesentliche Rolle bei der
Beendigung der Samenruhe, einem Zustand, in dem Samen auch unter giinstigen
Umweltbedingungen nicht keimen.[3][4]

Wichtiger Hinweis zu Gibberellin A8 (GA8):

Die Forschungsergebnisse zeigen, dass Gibberellin A8 (GA8) eine inaktive Form des
Gibberellins ist. Es handelt sich um ein Abbauprodukt (Katabolit) des bioaktiven Gibberellins A1
(GA1).[5] Die Umwandlung von aktivem GA1 in inaktives GA8 erfolgt durch einen Prozess, der
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als 2p3-Hydroxylierung bekannt ist und durch das Enzym GA2-Oxidase katalysiert wird.[1] Aus
diesem Grund ist eine exogene Behandlung mit GA8 nicht wirksam, um die Samenruhe zu
Uberwinden. Stattdessen werden bioaktive Gibberelline wie Gibberellinsaure (GA3), GA4 und
GAY7 fur diesen Zweck eingesetzt.[6]

Wirkmechanismus der Gibberelline bei der
Samenkeimung

Gibberelline leiten die Keimung ein, indem sie eine Signalkaskade ausldsen, die zur
Schwachung der den Embryo umgebenden Strukturen und zur Mobilisierung von
gespeicherten Nahrstoffen fuhrt.[3][7]

Der Signalweg lasst sich wie folgt zusammenfassen:

» Rezeptorbindung: Bioaktives Gibberellin (z. B. GA1, GA3, GA4) bindet an seinen I6slichen
Rezeptor GID1 (GIBBERELLIN INSENSITIVE DWARF1).[8]

» Komplexbildung: Diese Bindung fuihrt zu einer Konformationsénderung des GID1-Rezeptors,
die es ihm ermdglicht, an sogenannte DELLA-Proteine zu binden. DELLA-Proteine sind
Repressoren der Gibberellin-Antwort und verhindern in Abwesenheit von GA die Keimung.[8]

[°]

o Abbau der DELLA-Proteine: Der GA-GID1-DELLA-Komplex wird von einer E3-Ubiquitin-
Ligase (SCF-Komplex) erkannt, was zur Polyubiquitinierung und dem anschliel3enden Abbau
der DELLA-Proteine durch das 26S-Proteasom fihrt.[9]

o Genexpression: Der Abbau der DELLA-Repressoren gibt Transkriptionsfaktoren frei, die die
Expression von Genen fordern, die fur hydrolytische Enzyme (z. B. a-Amylase) kodieren.[1]

o Keimung: Diese Enzyme bauen im Endosperm gespeicherte Nahrstoffe (wie Starke) zu
Zuckern ab, die dem Embryo als Energiequelle fir das Wachstum dienen.[7][10] Gleichzeitig
fordern Gibberelline die Produktion von Enzymen, die die Zellwande der Samenschale und
des Endosperms schwachen, was dem Keimling den Austritt erleichtert.[3][8]

Diagramm des Gibberellin-Signalwegs

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/Gibberellin
https://www.uaf.edu/afes/places/gbg/research/files/pdfs/2011.-Holloway.-Note-43.GA_.pdf
https://www.researchgate.net/publication/313398522_Inactivation_processes_Gibberellins_The
https://www.longdom.org/open-access-pdfs/how-gibberellin-helps-in-plant-growth.pdf
https://pubmed.ncbi.nlm.nih.gov/11986762/
https://pubmed.ncbi.nlm.nih.gov/11986762/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2018.00668/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2018.00668/full
https://en.wikipedia.org/wiki/Gibberellin
https://www.longdom.org/open-access-pdfs/how-gibberellin-helps-in-plant-growth.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC165403/
https://www.researchgate.net/publication/313398522_Inactivation_processes_Gibberellins_The
https://pubmed.ncbi.nlm.nih.gov/11986762/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Abbildung 1: Vereinfachter Signalweg von Gibberellin zur Auslésung der Samenkeimung.

Quantitative Daten zur Behandlung mit aktiven
Gibberellinen

Die optimale Konzentration und Behandlungsdauer fur Gibberelline kann je nach Pflanzenart
und Grad der Samenruhe stark variieren. Die folgende Tabelle fasst Daten aus verschiedenen
Studien zusammen, in denen bioaktive Gibberelline erfolgreich eingesetzt wurden.
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BENGHE

Konzentration

Gibberellin- Behandlungsd .
Pflanzenart (mg/L oder Ergebnis
Typ auer
ppm)
. - 61,3%
Amsonia elliptica  GA4+7 500 mg/L 14 Tage )
Keimung[11]
Signifikante
Verbesserung
Lomatogonium der Keimrate und
GA3 500 mg/L 24 Stunden
rotatum des
Keimkraftindexes
[12]
) Nicht spezifiziert Maximale
Prunus avium ]
] GA3 100 mg/L (Samen Keimrate von
(SuRkirsche) ] ] ]
einweichen) 40% erreicht[4]
Erhohte
Keimrate und
Cannabis sativa Keimungspotenzi
GA3 400 mg/L 8 Stunden
'Yunma 1' al unter
Trockenstress[13
]
Nicht spezifiziert Hochste
Trollius chinensis  GA3 600 mg/L (Samen Keimrate von
einweichen) 55%][14]
) o Beschleunigte
Nicht spezifiziert
Solanum Starkehydrolyse
] o GA3 400 mg/L (Samen
sisymbriifolium ) ) und verbesserte
einweichen)

Keimrate[15]

Experimentelle Protokolle

Die folgenden Protokolle beschreiben allgemeine Verfahren zur Behandlung von Saatgut mit
bioaktiven Gibberellinen zur Uberwindung der Dormanz. Es wird empfohlen, fur jede neue
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Pflanzenart zun&chst eine Konzentrationsreihe zu testen, um die optimale Behandlung zu
ermitteln (z. B. 100, 250, 500, 1000 mg/L).

Protokoll 1: Saatgutbehandlung durch Einweichen

Dieses Protokoll eignet sich fur die meisten Saatgutarten.

Materialien:

e Saatgut

» Bioaktives Gibberellin (z. B. Gibberellinsdure GA3, als Pulver oder fertige Lésung)
» Destilliertes Wasser

» Ethanol oder eine geringe Menge eines basischen Losungsmittels (falls GA-Pulver nicht
wasserloslich ist)

e Becherglaser oder Petrischalen
e Magnetruhrer (optional)
 Filterpapier
o Keimschalen oder -tépfe
o Steriles Keimsubstrat (z. B. Agar, Vermiculit)
Vorgehensweise:
o Herstellung der Gibberellin-Stammlésung:
o Eine Stammlésung von 1000 mg/L (ppm) GA3 vorbereiten.

o Hinweis: Gibberellinsaure ist in Wasser schwer l6slich. Lésen Sie das Pulver zunachst in
einigen Tropfen Ethanol oder einer schwachen Kaliumhydroxid-Lésung, bevor Sie es mit
destilliertem Wasser auf das Endvolumen auffillen.[6]

o Die Stammldsung in einem dunklen, kiihlen Behalter aufbewahren.
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e Herstellung der Arbeitslosungen:

o Die gewlnschten Konzentrationen (z. B. 100, 400, 500 mg/L) durch Verdinnen der
Stammldsung mit destilliertem Wasser herstellen. Eine Kontrollldsung nur mit destilliertem
Wasser (und ggf. der gleichen geringen Menge Lésungsmittel) ansetzen.

e Saatgutbehandlung:

o Die zu testenden Samen in die jeweilige Gibberellin-Arbeitslésung geben. Sicherstellen,
dass alle Samen vollstandig bedeckt sind.

o Die Samen fiur eine definierte Dauer (z. B. 8, 24 oder 48 Stunden) bei Raumtemperatur
einweichen.[6][13] Die optimale Dauer ist artspezifisch.

e Aussaat:

[¢]

Nach der Behandlung die Gibberellin-Loésung abgiel3en.

[e]

Die Samen kurz mit destilliertem Wasser spulen, um Gberschissiges GA zu entfernen.

[e]

Die Samen auf einem sterilen Keimsubstrat in Petrischalen oder Topfen ausbringen.

(¢]

Die Keimschalen unter geeigneten Licht- und Temperaturbedingungen fur die jeweilige Art
inkubieren.

e Datenerfassung:

o Taglich die Anzahl der gekeimten Samen Uber einen Zeitraum von 7 bis 30 Tagen
erfassen.

o Die Keimrate, die mittlere Keimzeit und den Keimkraftindex berechnen.

Diagramm des experimentellen Arbeitsablaufs
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Start: Trockenes Saatgut

1. Herstellung der GA-Arbeitslésungen
(z.B. 100, 400, 500 mg/L) und Kontrolle

2. Einweichen des Saatguts

(z.B. 8-24 Stunden bei Raumtemperatur)

3. Spullen der Samen
(mit destilliertem Wasser)

l

4. Aussaat auf sterilem Substrat

'

5. Inkubation unter kontrollierten
Bedingungen (Licht, Temperatur)

6. Tagliche Erfassung der Keimung

7. Analyse der Daten
(Keimrate, Keimkraftindex)

Ende: Ergebnisse

Click to download full resolution via product page

Abbildung 2: Allgemeiner Arbeitsablauf fur die Behandlung von Saatgut mit Gibberellin.
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Zusammenfassung und Ausblick

Die Behandlung mit bioaktiven Gibberellinen wie GA3 und GA4+7 ist eine effektive Methode,
um die physiologische Samenruhe bei einer Vielzahl von Pflanzenarten zu Gberwinden. Der
zugrundeliegende Mechanismus beinhaltet den Abbau von DELLA-Repressorproteinen, was
die Expression von Genen ermdglicht, die fur die Keimung notwendig sind. Es ist von
entscheidender Bedeutung zu verstehen, dass Gibberellin A8 (GA8) ein inaktives
Abbauprodukt ist und sich daher nicht fur die Behandlung zur Brechung der Dormanz eignet.
Zukunftige Forschungen sollten sich auf die Optimierung von Konzentrationen und die
Untersuchung von synergistischen Effekten mit anderen Behandlungen (z. B. Stratifikation)
konzentrieren, um die Keimungseffizienz weiter zu verbessern.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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